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Compound of Interest

cyclopropyl(4-

Compound Name:
fluorophenyl)methanol

CAS No.: 827-88-3

Cat. No.: B1266660

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the
compound cyclopropyl(4-fluorophenyl)methanol, a molecule of interest in medicinal
chemistry and organic synthesis. Due to the limited availability of experimentally derived public
data, this guide presents predicted spectroscopic values and generalized experimental
protocols. These serve as a valuable reference for the synthesis, identification, and
characterization of this compound.

Spectroscopic Data

The following tables summarize the predicted spectroscopic data for cyclopropyl(4-
fluorophenyl)methanol (CAS No: 827-88-3, Molecular Formula: Ci0H11FO, Molecular Weight:
166.19 g/mol ).[1][2][3] This data is crucial for the structural elucidation and purity assessment
of the compound.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted *H NMR Data

Chemical Shift (8)

Multiplicity Integration Assignment

Ppm

~7.30-7.25 Multiplet 2H Ar-H (ortho to F)

~7.05-7.00 Multiplet 2H Ar-H (meta to F)

~4.20 Doublet 1H CH-OH

~2.50 Singlet 1H OH

~1.30-1.20 Multiplet 1H Cyclopropyl-CH

~0.60 - 0.50 Multiplet 2H Cyclopropyl-CH:z

~0.40 - 0.30 Multiplet 2H Cyclopropyl-CH:z
Table 2: Predicted 3C NMR Data

Chemical Shift (8) ppm Assignment

~162 (d, J = 245 Hz)

Ar-C (para to CHOH, C-F)

~140 (d, J = 3 Hz)

Ar-C (ipso to CHOH)

~128 (d, J = 8 Hz)

Ar-C (ortho to F)

~115 (d, J = 21 Hz)

Ar-C (meta to F)

~78 CH-OH
~15 Cyclopropyl-CH
~5 Cyclopropyl-CH2

Infrared (IR) Spectroscopy

Table 3: Predicted IR Absorption Bands
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Wavenumber (cm~?)

Functional Group Assignment

~3350 (broad)

O-H stretch (alcohol)

~3080 C-H stretch (aromatic)

~3010 C-H stretch (cyclopropyl)

~1605, 1510 C=C stretch (aromatic ring)

~1225 C-F stretch

~1070 C-O stretch (alcohol)

~835 C-H bend (para-disubstituted benzene)

Mass Spectrometry (MS)

Table 4: Predicted Mass Spectrometry Data (Electron lonization)

miz Relative Intensity (%) Assighment

166 40 [M]* (Molecular lon)

149 20 [M - OH]*

137 100 [M - CzHs]* (loss of ethyl from
cyclopropyl)

123 60 [CsHeF]*

109 80 [C7HaF]*+

96 30 [CeHsO]*

Experimental Protocols

The following are generalized experimental protocols for the synthesis and spectroscopic

analysis of cyclopropyl(4-fluorophenyl)methanol.
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Synthesis: Reduction of Cyclopropyl 4-fluorophenyl
Ketone

A common synthetic route to cyclopropyl(4-fluorophenyl)methanol involves the reduction of

the corresponding ketone.[1]

Reaction Setup: To a solution of cyclopropyl 4-fluorophenyl ketone (1 equivalent) in a
suitable solvent such as methanol or ethanol at 0 °C, sodium borohydride (NaBHa4) (1.5
equivalents) is added portion-wise.

Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC)
until the starting material is consumed.

Workup: The reaction is quenched by the slow addition of water or dilute acid. The organic
solvent is removed under reduced pressure.

Extraction: The aqueous residue is extracted with an organic solvent like ethyl acetate. The
combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and
filtered.

Purification: The crude product is purified by column chromatography on silica gel to afford
pure cyclopropyl(4-fluorophenyl)methanol.

NMR Spectroscopy

Sample Preparation: Approximately 10-20 mg of the purified compound is dissolved in about
0.6 mL of a deuterated solvent (e.g., CDCIs or DMSO-ds) in an NMR tube. A small amount of
tetramethylsilane (TMS) can be added as an internal standard (& 0.00 ppm).

Data Acquisition: *H and 3C NMR spectra are recorded on a spectrometer operating at a
frequency of, for example, 400 MHz for *H and 100 MHz for $3C.

Data Processing: The obtained free induction decay (FID) is processed by Fourier
transformation, phasing, and baseline correction to obtain the final spectrum.

IR Spectroscopy
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Sample Preparation: For a solid sample, a small amount is mixed with dry potassium
bromide (KBr) and pressed into a thin pellet. Alternatively, a thin film can be prepared by
dissolving the sample in a volatile solvent, depositing it onto a salt plate (e.g., NaCl), and
allowing the solvent to evaporate. For a liquid sample, a drop can be placed directly between
two salt plates.

Data Acquisition: The IR spectrum is recorded using a Fourier-transform infrared (FTIR)
spectrometer, typically over a range of 4000-400 cm~*. A background spectrum of the empty
sample holder (or pure KBr pellet/salt plates) is recorded and subtracted from the sample
spectrum.

Mass Spectrometry

Sample Introduction: A dilute solution of the sample in a suitable volatile solvent (e.g.,
methanol or acetonitrile) is introduced into the mass spectrometer.

lonization: Electron ionization (El) or a soft ionization technique like electrospray ionization
(ESI) can be used.

Mass Analysis: The generated ions are separated based on their mass-to-charge ratio (m/z)
by a mass analyzer (e.g., quadrupole or time-of-flight).

Detection: The abundance of each ion is recorded to generate the mass spectrum.

Workflow and Data Analysis

The following diagram illustrates the general workflow from synthesis to spectroscopic

characterization and data analysis.
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Caption: General workflow for the synthesis and spectroscopic analysis of a chemical
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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